N-butyl-N-ethyl-4-methoxybenzamide

• IUPAC Name: N-butyl-N-ethyl-4-methoxybenzamide
• InChI: InChI=1S/C14H21NO2/c1-4-6-11-15(5-2)14(16)12-7-9-13(17-3)10-8-12/h7-10H,4-6,11H2,1-3H3
• InChI Key: PYFBEXAGXADZGP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)C(=O)C1=CC=C(C=C1)OC
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

N-butyl-N-ethyl-4-methoxybenzamide, commonly known as benzocaine, is a local anesthetic that is used to numb the skin and mucous membranes. It is a white crystalline powder that is soluble in water and alcohol. Benzocaine is widely used in various medical procedures, such as dental work, surgery, and skin treatments. It is also used in many over-the-counter products, such as throat lozenges, cough drops, and topical pain relievers.

Mechanism of Action

Benzocaine works by blocking the transmission of nerve impulses from the site of application to the brain. It does this by binding to the sodium channels in the nerve membranes, which prevents the influx of sodium ions and the subsequent depolarization of the nerve cells. This results in the inhibition of nerve impulses and the numbing of the surrounding tissue.
Biochemical and Physiological Effects:
Benzocaine has several biochemical and physiological effects. It has a local anesthetic effect, which numbs the skin and mucous membranes. It also has a mild anti-inflammatory effect, which reduces swelling and redness at the site of application. Benzocaine does not have any significant systemic effects, as it is rapidly metabolized and excreted from the body.

Advantages and Limitations for Lab Experiments

Benzocaine has several advantages for lab experiments. It is a widely used and well-characterized local anesthetic, which makes it a useful tool for studying the mechanisms of action of anesthetics. It is also relatively inexpensive and easy to obtain. However, benzocaine has some limitations for lab experiments. It has a relatively short duration of action, which may limit its usefulness in some experiments. In addition, benzocaine has a low potency compared to other local anesthetics, which may require higher concentrations to achieve the desired effect.

Future Directions

There are several future directions for research involving benzocaine. One area of research is the development of new local anesthetics with improved potency and duration of action. Another area of research is the study of the effects of local anesthetics on ion channels and membrane proteins. Finally, there is a need for further research on the safety and toxicity of benzocaine and other local anesthetics, especially in the context of their use in over-the-counter products.

Synthesis Methods

Benzocaine is synthesized by reacting p-aminobenzoic acid with ethanol and butylamine. The reaction takes place in the presence of sulfuric acid as a catalyst. The resulting product is then purified by recrystallization.

Scientific Research Applications

Benzocaine is widely used in scientific research, especially in the field of pharmacology. It is used as a tool to study the mechanisms of action of local anesthetics. Benzocaine is also used to study the effects of anesthetics on ion channels and membrane proteins. In addition, benzocaine is used as a model compound to study the structure-activity relationships of local anesthetics.